Aminoluciferin

• CAS No.: 161055-47-6
• Product Name: Aminoluciferin
• Molecular Formula: C11H9N3O2S2
• Molecular Weight: 279.33
• IUPAC Name: (4S)-2-(6-amino-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid
• Standard InChI: InChI=1S/C11H9N3O2S2/c12-5-1-2-6-8(3-5)18-10(13-6)9-14-7(4-17-9)11(15)16/h1-3,7H,4,12H2,(H,15,16)/t7-/m1/s1
• Standard InChIKey: HKSJKXOOBAVPKR-SSDOTTSWSA-N
• SMILES: C1C(N=C(S1)C2=NC3=C(S2)C=C(C=C3)N)C(=O)O
• Appearance: Solid powder
• Description: Aminoluciferin is a luciferin derivative as functional bioluminogenic substrate.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Aminoluciferin; aLuc; 6-Amino-D-luciferin; D-aminoluciferin; Aminoluciferin[firefly]
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• PubChem Compound: 40429037
• Last Modified: Nov 12 2021